![molecular formula C20H20Cl2N4O2S B1193122 1-(3,4-Dichlorophenyl)-3-[4-[[(3,4-dimethyl-1,2-oxazol-5-yl)amino]-dimethylidene-lambda6-sulfanyl]phenyl]urea](/img/structure/B1193122.png)
1-(3,4-Dichlorophenyl)-3-[4-[[(3,4-dimethyl-1,2-oxazol-5-yl)amino]-dimethylidene-lambda6-sulfanyl]phenyl]urea
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Overview
Description
MRS2950 is a bioactive chemical.
Scientific Research Applications
Antimicrobial Activities
Compounds structurally related to the specified urea derivative have been synthesized and evaluated for their antimicrobial properties. For instance, a study by Patel and Shaikh (2011) synthesized 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, confirming their structure via elemental analysis, IR, and NMR spectral data. These compounds showed good antimicrobial activity compared to standard drugs, suggesting potential applications in developing new antimicrobial agents (Patel & Shaikh, 2011).
Corrosion Inhibition
Research by Mistry et al. (2011) focused on the corrosion inhibition performance of 1,3,5-triazinyl urea derivatives. The study demonstrated the efficiency of these compounds in inhibiting mild steel corrosion in acidic environments. This indicates potential applications in corrosion protection for industrial materials (Mistry, Patel, Patel, & Jauhari, 2011).
Antitumor Activities
Ling et al. (2008) synthesized novel 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives and evaluated their antitumor activities. Their findings revealed that some of these derivatives possess promising antitumor activities, indicating their potential in cancer treatment research (Ling, Xin, Zhong, & Jian‐xin, 2008).
Antioxidant Activity
A study by George et al. (2010) investigated the antioxidant activity of certain urea derivatives. Their research involved synthesizing compounds through various chemical reactions and characterizing them via spectral data, followed by screening for their antioxidant properties. This suggests possible applications in developing antioxidants (George, Sabitha, Kumar, & Ravi, 2010).
Anticonvulsant Activity
Thakur et al. (2017) synthesized a series of urea/thiourea derivatives and evaluated them for anticonvulsant activity. The study demonstrated significant effectiveness in certain derivatives, indicating potential applications in developing anticonvulsant drugs (Thakur, Deshmukh, Jha, & Kumar, 2017).
Material Science Applications
Fei (2013) explored the accelerating effect of different ureas on the epoxy/dicyandiamide system, suggesting their application in material science, particularly in adhesives and coatings (Fei, 2013).
Photophysical and Nonlinear Optical Behaviour
Murthy et al. (2013) synthesized novel compounds to study their third-order nonlinear optical properties. Their findings indicated excellent optical limiting behavior, suggesting potential applications in photonics and optoelectronics (Murthy*, Suhasini, Veeraiah, Umesh, Manjunatha, & Christopher, 2013).
properties
Molecular Formula |
C20H20Cl2N4O2S |
---|---|
Molecular Weight |
451.4 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)-3-[4-[[(3,4-dimethyl-1,2-oxazol-5-yl)amino]-dimethylidene-λ6-sulfanyl]phenyl]urea |
InChI |
InChI=1S/C20H20Cl2N4O2S/c1-12-13(2)25-28-19(12)26-29(3,4)16-8-5-14(6-9-16)23-20(27)24-15-7-10-17(21)18(22)11-15/h5-11,26H,3-4H2,1-2H3,(H2,23,24,27) |
InChI Key |
ZRNSPTWPSVBOTC-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=C(S(=C)(NC2=C(C)C(C)=NO2)=C)C=C1)NC3=CC=C(Cl)C(Cl)=C3 |
Canonical SMILES |
CC1=C(ON=C1C)NS(=C)(=C)C2=CC=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MRS2950; MRS 2950; MRS-2950. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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